2-Naphthalenecarboxamide, 4-((5-chloro-2-methoxyphenyl)azo)-N-(2,5-dimethoxyphenyl)-3-hydroxy-

• CAS No.: 64346-10-7
• Molecular Formula: C26H22ClN3O5
• Molecular Weight: 491.9 g/mol
• IUPAC Name: 4-[(5-chloro-2-methoxyphenyl)diazenyl]-N-(2,5-dimethoxyphenyl)-3-hydroxynaphthalene-2-carboxamide
• InChI: InChI=1S/C26H22ClN3O5/c1-33-17-9-11-22(34-2)20(14-17)28-26(32)19-12-15-6-4-5-7-18(15)24(25(19)31)30-29-21-13-16(27)8-10-23(21)35-3/h4-14,31H,1-3H3,(H,28,32)
• InChI Key: CEOFHVVWPCFTEU-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)OC)NC(=O)C2=CC3=CC=CC=C3C(=C2O)N=NC4=C(C=CC(=C4)Cl)OC

Description

The compound 2-Naphthalenecarboxamide, 4-((5-chloro-2-methoxyphenyl)azo)-N-(2,5-dimethoxyphenyl)-3-hydroxy- (CAS 85455-50-1) is an azo-based aromatic carboxamide with the molecular formula C₂₆H₂₂ClN₃O₄ and a molecular weight of 475.92 g/mol . Its structure features a naphthalene backbone substituted with a hydroxy group, a carboxamide linkage to a 2,5-dimethoxyphenyl group, and an azo bridge connecting to a 5-chloro-2-methoxyphenyl moiety. Azo compounds like this are widely utilized as dyes or pigments due to their chromophoric azo (-N=N-) groups, which confer intense coloration. The methoxy and chloro substituents likely enhance solubility in organic solvents and influence intermolecular interactions .

Comparison with Similar Compounds

Comparative Analysis with Structural Analogs

Substituent Effects on Solubility and Polarity

Target Compound vs. Dichlorophenyl Analogs

The target compound’s methoxy-rich structure contrasts with dichlorophenyl-substituted analogs, such as N,N'-(2,5-Dichloro-1,4-phenylene)bis(4-((2,5-dichlorophenyl)azo)-3-hydroxynaphthalene-2-carboxamide) (). The dichloro groups increase lipophilicity and may reduce solubility in polar solvents compared to the target compound’s methoxy groups, which are less electronegative but more electron-donating .

Ethoxy vs. Methoxy Derivatives

2-Naphthalenecarboxamide,N-(4-ethoxyphenyl)-3-hydroxy-4-(phenylazo)- (CAS 62148-36-1, ) replaces methoxy with an ethoxy group.

Impact of Functional Groups on Stability and Application

Benzimidazolone-Containing Pigments

4-[(2,5-dichlorophenyl)azo]-N-(2,3-dihydro-2-oxo-1H-benzimidazol-5-yl)-3-hydroxynaphthalene-2-carboxamide (Pigment Brown 25, CAS 6992-11-6, ) incorporates a benzimidazolone group. This moiety enhances lightfastness and thermal stability, making it suitable for high-performance coatings.

Sulphonyl-Modified Analogs

The compound N-(2,5-dimethoxyphenyl)-4-[[5-[(dimethylamino)sulphonyl]-2-hydroxyphenyl]azo]-3-hydroxynaphthalene-2-carboxamide (CAS 79135-84-5, ) includes a sulphonyl group, which increases polarity and water solubility. This modification could expand its utility in aqueous dyeing processes, whereas the target compound’s methoxy groups favor organic solvent compatibility .

Structural and Property Data Table

Compound Name / CAS	Molecular Formula	Molecular Weight (g/mol)	Key Substituents	Notable Properties
Target Compound (85455-50-1)	C₂₆H₂₂ClN₃O₄	475.92	5-chloro-2-methoxy, 2,5-dimethoxy	High solubility in organics
Pigment Brown 25 (6992-11-6)	C₂₄H₁₅Cl₂N₅O₃	516.31	2,5-dichloro, benzimidazolone	Enhanced lightfastness
Ethoxy Derivative (62148-36-1)	C₂₅H₂₁N₃O₃	411.46	4-ethoxyphenyl, phenylazo	Lower crystallinity
Sulphonyl-Modified Analog (79135-84-5)	C₂₄H₂₃N₅O₇S	525.54	(dimethylamino)sulphonyl	Improved aqueous compatibility

Q & A

Q. What are the optimal synthetic routes for preparing this azo-naphthalenecarboxamide derivative, and how can purity be validated?

Methodological Answer: The compound is synthesized via diazo coupling between a naphthol derivative (e.g., 3-hydroxy-2-naphthalenecarboxamide) and a substituted aniline (e.g., 5-chloro-2-methoxyaniline). Key steps include:

• Diazotization : Use NaNO₂/HCl under controlled低温 (0–5°C) to generate the diazonium salt .
• Coupling : React with the naphthol component in alkaline medium (pH 8–10) to form the azo bond .
• Purification : Recrystallize from ethanol/water mixtures, and validate purity via HPLC (C18 column, acetonitrile/water gradient) and melting point analysis .

Q. How can researchers characterize the azo-hydrazone tautomerism in this compound?

Methodological Answer: The compound may exhibit azo-hydrazone tautomerism due to the presence of hydroxyl and azo groups. Techniques include:

• UV-Vis Spectroscopy : Compare absorption spectra in solvents of varying polarity (e.g., DMSO vs. hexane). Azo forms show λmax ~450 nm; hydrazone forms shift to ~500 nm .
• ¹H NMR : Detect proton environments near the azo group. Azo tautomers lack NH signals, while hydrazones show exchangeable NH protons (δ 10–12 ppm) .
• X-ray Crystallography : Resolve tautomeric forms in solid state (e.g., planar azo vs. twisted hydrazone configurations) .

Advanced Research Questions

Q. How do substituents (e.g., chloro, methoxy) influence spectroscopic properties and reactivity?

Methodological Answer: Substituents alter electron density and steric effects:

• Electron-Withdrawing Groups (Cl) : Stabilize the azo bond, reducing susceptibility to photodegradation. Monitor via accelerated light exposure tests (e.g., xenon lamp, 48 hrs) .
• Methoxy Groups : Enhance solubility in polar aprotic solvents (e.g., DMF) but may sterically hinder coupling efficiency. Compare reaction kinetics using substituent-varied analogs .

Q. What computational methods are suitable for modeling interactions between this compound and biological targets?

Methodological Answer: Use molecular docking (e.g., AutoDock Vina) and DFT calculations:

• Docking : Target proteins with hydrophobic pockets (e.g., serum albumin) using the compound’s 3D structure (PubChem CID: 456354) .
• DFT : Optimize geometry at B3LYP/6-31G* level to predict electrostatic potential surfaces, highlighting reactive sites (e.g., azo group for redox activity) .
• MD Simulations : Assess stability of ligand-protein complexes in aqueous environments (GROMACS, 50 ns trajectories) .

Q. How can contradictory data on tautomeric stability be resolved in different solvent systems?

Methodological Answer: Contradictions arise from solvent polarity and hydrogen bonding:

• Polar Protic Solvents (e.g., MeOH) : Favor hydrazone form due to NH stabilization. Validate via ¹³C NMR (carbonyl C=O vs. C=N shifts) .
• Nonpolar Solvents (e.g., Toluene) : Stabilize azo form. Use IR spectroscopy to distinguish C=N (1630 cm⁻¹) vs. N=N (1450 cm⁻¹) stretches .
• Cross-Validate : Combine solvent titration (UV-Vis) with computational COSMO-RS models to predict tautomer ratios .

Q. What strategies mitigate challenges in analyzing trace impurities during synthesis?

Methodological Answer:

• LC-MS/MS : Identify impurities (e.g., unreacted aniline or naphthol byproducts) using MRM transitions (Q1/Q3: 215/184 for aniline) .
• Isolation via Prep-TLC : Use silica gel plates (ethyl acetate/hexane, 3:7) to separate impurities for structural elucidation (¹H NMR, HRMS) .
• Quality Control : Establish thresholds for residual solvents (ICH Q3C guidelines) using GC-FID .